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Compound of Interest

Compound Name: Ethyl tridecanoate

Cat. No.: B153164

For Researchers, Scientists, and Drug Development Professionals
Published: November 26, 2025

This document provides a comprehensive overview of the safety, handling, and toxicological
information currently available for Ethyl tridecanoate (CAS No. 28267-29-0). The information
herein is compiled from Safety Data Sheets (SDS), chemical databases, and regulatory
guidelines to assist laboratory and drug development professionals in performing risk
assessments and establishing safe handling procedures.

Chemical and Physical Properties

Ethyl tridecanoate is a fatty acid ethyl ester.[1] Its physical and chemical properties are crucial
for understanding its behavior in a laboratory setting, including its potential for aerosolization,
evaporation, and interaction with other substances.
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Property

Value

Source(s)

Molecular Formula

C15H3002

[21(31[4]

Molecular Weight 242.40 - 242.41 g/mol
CAS Number 28267-29-0
Tridecanoic acid ethyl ester,
Synonyms )
Ethyl n-tridecanoate
Appearance Colorless liquid
Odor No data available/Not specified
Melting Point 19°C
121-123 °C @ 2.2 mmHg293-
Boiling Point 294 °C @ 760.00 mm Hg
(estimated)
. > 110 °C (> 230 °F)~127.1 °C
Flash Point

(estimated)

Density / Specific Gravity

0.853 g/cm? at 25 °C0.862 -
0.867 @ 20 °C

Refractive Index

1.432-1435@ 20 °C

Water Solubility

Insoluble; 0.116 mg/L @ 25 °C

(estimated)

Vapor Pressure

0.002 mmHg @ 25 °C

(estimated)

Hazard Identification and GHS Classification

The classification of Ethyl tridecanoate presents inconsistencies across different suppliers.

This highlights the need for a cautious approach, adhering to the most stringent classification

until definitive data becomes available.

One supplier, MedChemExpress, provides a detailed GHS classification indicating potential

hazards upon exposure. However, other suppliers, such as Fisher Scientific and The Good
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Scents Company, state that the chemical is not considered hazardous under OSHA standards
or that no GHS classification has been found.

Table 2.1: GHS Classification of Ethyl Tridecanoate (MedChemExpress)

Hazard Class Hazard Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. " H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation
Specific Target Organ Toxicity, H335: May cause respiratory
) Category 3 o
Single Exposure irritation

Pictogram:

laalt text

Signal Word: Warning

Given the conflicting information, a precautionary approach is warranted. Researchers should
handle Ethyl tridecanoate as a substance that is potentially harmful if swallowed and capable
of causing skin, eye, and respiratory irritation.

Toxicological Summary

Detailed toxicological studies for Ethyl tridecanoate are not widely available in the public
domain. Much of the information is based on classifications from safety data sheets, which
often lack references to the underlying experimental data. The toxicological properties have not
been fully investigated.

Table 3.1: Summary of Toxicological Endpoints
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Endpoint Finding / Classification Source(s)

Category 4 (H302: Harmful if
Acute Oral Toxicity swallowed). No specific LD50

value is provided.

o Not determined / No data
Acute Dermal Toxicity )
available.

i . Not determined / No data
Acute Inhalation Toxicity ]
available.

Category 2 (H315: Causes

skin irritation).

Skin Corrosion/Irritation

Category 2A (H319: Causes

Serious Eye Damage/Irritation ) o
serious eye irritation).

Respiratory or Skin ) i i
No information available.

Sensitization
Germ Cell Mutagenicity No data available.
Not identified as a carcinogen
Carcinogenicity by IARC, ACGIH, NTP, or
OSHA.
Reproductive Toxicity No data available.

Specific Target Organ Toxicity Category 3 (H335: May cause

(Single Exposure) respiratory irritation).

Specific Target Organ Toxicity .
No data available.
(Repeated Exposure)

Aspiration Hazard No data available.

While specific data on Ethyl tridecanoate is scarce, fatty acid ethyl esters (FAEES) as a class
are recognized as non-oxidative metabolites of ethanol. In the context of alcohol consumption,
FAEEs have been implicated in end-organ damage, particularly to the heart and pancreas, by
impairing mitochondrial function. However, one study suggested that FAEEs are less toxic than
their parent fatty acids during acute pancreatitis. The relevance of these findings to
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occupational exposure to pure Ethyl tridecanoate is not established but provides a potential
area for further investigation.

Experimental Protocols for Hazard Assessment

While specific studies on Ethyl tridecanoate are not available, its toxicological profile would be
determined using standardized protocols, such as those established by the Organisation for
Economic Co-operation and Development (OECD). These guidelines ensure data quality and
reproducibility and are the basis for GHS classifications.

Acute Oral Toxicity (OECD Test Guideline 423: Acute
Toxic Class Method)

This method is designed to classify a substance's oral toxicity with the use of a minimal number
of animals.

e Principle: A stepwise procedure is used where a group of three animals of a single sex
(typically female rats) is administered the test substance at one of the defined starting doses
(e.g., 5, 50, 300, or 2000 mg/kg body weight). The substance is given in a single dose by
gavage.

e Procedure:
o Dosing: Animals are fasted prior to dosing. The substance is administered orally.

o Observation: The presence or absence of compound-related mortality or moribund status
within a short timeframe (e.g., 48 hours) determines the next step. If mortality occurs, the
dose for the next group is lowered. If no mortality occurs, the dose is increased.

o Endpoint: The test allows for the classification of the substance into one of the GHS
categories based on the observed mortality at different dose levels. Animals are observed
for a total of 14 days for any signs of toxicity.

Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)
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This guideline describes the procedure to assess the potential of a substance to cause
reversible (irritation) or irreversible (corrosion) skin damage.

e Principle: The test substance is applied in a single dose to a small area of the skin (approx. 6
cm?) of an experimental animal, typically an albino rabbit.

e Procedure:

o Application: Approximately 0.5 mL of the liquid substance is applied to a gauze patch,
which is then placed on the shaved skin of the animal and held in place for a 4-hour
exposure period. An untreated area of skin serves as a control.

o Observation: After patch removal, skin reactions (erythema and edema) are scored at 60
minutes, and then at 24, 48, and 72 hours. The observation period can be extended up to
14 days to determine the reversibility of the effects.

o Endpoint: The severity and reversibility of the skin lesions determine the classification of
the substance as an irritant or corrosive.

Acute Eye Irritation/Corrosion (OECD Test Guideline
405)

This test evaluates the potential of a substance to produce damage to the eye after a single
application.

e Principle: The test substance is applied in a single dose into the conjunctival sac of one eye
of an experimental animal (albino rabbit). The untreated eye serves as a control.

e Procedure:

o Application: A single dose (typically 0.1 mL for liquids) is instilled into the eye of one
animal.

o Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1,
24, 48, and 72 hours after application. The observation period may be extended to assess
the reversibility of any damage.
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o Endpoint: The degree of eye irritation is scored based on the severity and reversibility of
the observed lesions. A sequential testing strategy is recommended, starting with one
animal, to minimize animal use, especially for potentially corrosive substances.

The following diagram illustrates a generalized workflow for assessing the acute toxicity of a
chemical like Ethyl tridecanoate according to standard testing guidelines.
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Generalized Acute Toxicity Testing Workflow

Test Substance:
Ethyl Tridecanoate

l
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(Phys-Chem, In Silico, Read-Across)

In Vitro / Ex Vivo Testing

Skin Corrosion Test
(e.g., OECD 431, 435)

If not corrosive

Skin Irritation Test
(e.g., OECD 439)

Data informs decision
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(e.g., OECD 492)
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In Vivo Te
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(e.g., OECD 423) (OECD 404)
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(OECD 405)

Hazard Classification & Labeling
(GHS)
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Caption: Generalized workflow for chemical toxicity assessment.
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Safe Handling and Personal Protective Equipment
(PPE)

Based on the available hazard information, particularly the more conservative GHS
classifications, the following handling procedures and personal protective equipment are
recommended.

Table 5.1: Recommended Handling and PPE
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Control Measure Recommendation Source(s)

Use only in a well-ventilated
area, such as a chemical fume
hood, especially if heating or

Engineering Controls creating aerosols. Ensure
eyewash stations and safety
showers are readily

accessible.

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by

Eye/Face Protection OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

Handle with gloves. Inspect
gloves prior to use. Use proper
) ] glove removal technique to
Skin Protection ] ]
avoid skin contact. Wear
protective clothing to prevent

skin exposure.

Respiratory protection is not
typically required under normal
use conditions with adequate
ventilation. For nuisance

Respiratory Protection exposures or if vapors/mists
are generated, use type
OV/AG (US) or type ABEK (EU
EN 14387) respirator

cartridges.

General Hygiene Avoid contact with skin, eyes,
and clothing. Do not eat, drink,
or smoke when using this
product. Wash hands
thoroughly after handling.
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Remove contaminated clothing
and wash it before reuse.

The following diagram outlines a logical decision-making process for handling a chemical with
conflicting or incomplete safety data.

Chemical Handling:
Ethyl Tridecanoate

Review all available
Safety Data Sheets (SDS)

Is GHS Classification
Conflicting or Absent?

Apply Precautionary Principle: Follow Consistent
Assume Highest Hazard Class Reported GHS Guidelines

Select PPE and Engineering Controls
Based on Assumed/Known Hazards

» Chemical Fume Hood
« Safety Goggles Develop and Follow

» Chemical-Resistant Gloves Safe Handling Protocol

* Lab Coat

Safe Laboratory Operation
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Caption: Decision workflow for handling chemicals with uncertain data.

First Aid and Emergency Procedures

Table 6.1: First Aid Measures

Exposure Route Procedure Source(s)

Move person to fresh air. If not
breathing, give artificial

Inhalation respiration. If breathing is
difficult, give oxygen. Obtain
medical aid.

Immediately flush skin with
running water for at least 15
_ minutes while removing
Skin Contact ) )
contaminated clothing. Wash
off with soap and plenty of

water.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
Eye Contact upper and lower eyelids.
Remove contact lenses if
present and easy to do. Get

medical attention.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person.

Rinse mouth with water. Call a

physician.

Fire-Fighting Measures:
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e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Hazardous Combustion Products: Carbon oxides (CO, COz2).
o Special Precautions: Wear a self-contained breathing apparatus for firefighting if necessary.
Accidental Release Measures:

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid breathing vapors, mist, or gas.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Containment and Cleaning Up: Absorb with inert material (e.g., diatomite,
universal binders) and dispose of in suitable, closed containers.

Storage and Disposal

o Storage: Keep container tightly closed in a dry and well-ventilated place. Some suppliers
recommend storage at -20°C for long-term stability of research-grade material. Store away
from incompatible materials such as strong oxidizing agents.

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations. Offer surplus and non-recyclable solutions to a licensed disposal company.

Conclusion

Ethyl tridecanoate is a liquid chemical with conflicting hazard information across various
suppliers. While some sources indicate it is not hazardous, others classify it as harmful if
swallowed and an irritant to the skin, eyes, and respiratory tract. Due to this lack of consensus
and the absence of publicly available, detailed toxicological studies, researchers and drug
development professionals must adopt a conservative approach to safety. Adherence to the
precautionary principle—assuming the highest reported hazard—is essential. This includes the
use of appropriate engineering controls, diligent use of personal protective equipment, and
strict adherence to safe handling protocols as outlined in this guide. Standardized OECD
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testing protocols provide a framework for how the hazards of this chemical would be formally
assessed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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